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Compound of Interest

Compound Name: Barium hydride (BaH2)

Cat. No.: B083081

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of barium hydride (BaHz2) as a
potential material for solid-state hydrogen storage. The information is intended to guide
researchers in evaluating its properties and includes detailed protocols for its synthesis and
characterization.

Introduction to Barium Hydride for Hydrogen
Storage

Barium hydride (BaH2) is an alkaline earth metal hydride that has been considered for
hydrogen storage due to its potential to reversibly store and release hydrogen gas.[1][2] Like
other metal hydrides, it offers the advantage of storing hydrogen in a solid form, which can be
safer and more volumetrically efficient than compressed gas or liquid hydrogen.[3] However,
the practical application of BaHz for hydrogen storage is limited by its thermodynamic
properties and a lack of extensive research into its kinetic and cycling performance.[4]

Physicochemical and Hydrogen Storage Properties

Barium hydride is a white to gray crystalline solid with a density of approximately 4.16-4.21
g/cm3.[2][5] It decomposes at 675°C before melting.[1][5] The key reaction for hydrogen
storage is the reversible decomposition (dehydrogenation) and formation (hydrogenation) of
BaHz:
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BaH:z (s) = Ba (s) + Hz2 (Q)

Data Presentation: Hydrogen Storage Characteristics of
Barium Hydride

The following table summarizes the known and calculated quantitative data for BaHz for
hydrogen storage applications. It is important to note that experimental data for several key
parameters are not readily available in the current scientific literature, and thus, some values
are theoretical calculations.
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Property Value Source/Method Notes
Based on molar

Gravimetric Hz ) masses: (2 * 1.008) /

_ _ 1.46 wt% Calculation

Capacity (Theoretical) (137.33 +2*1.008) *
100%.

Based on the density

Volumetric Hz ) of BaH2 (4.16 g/cm3)

) ) ~61.5 kg Hz2/m3 Calculation ) ) )

Capacity (Theoretical) and its gravimetric
capacity.

Standard Enthalpy of This value indicates

_ -171 to -190.1 kJ/mol [1][5] -

Formation (AfH®) the stability of BaH-.
Assumed to be the
reverse of the
formation enthalpy.

Enthalpy of ~171 to 190.1 kJ/mol ] )

Calculation High value suggests

Dehydrogenation (AH)

H2

high temperatures are
required for hydrogen

release.

Standard Molar

Standard entropy of

77 J/(mol-K) [1] ]
Entropy (S°) the solid BaH-.
. Temperature at which
Decomposition _
675°C [1][5] the material
Temperature
decomposes.
No comprehensive
Experimentally ) ) ] Pressure-
] Not Available Literature Review N
Determined PCI Data Composition-lsotherm
(PCI) data was found.
— No specific kinetic
Kinetic Data
] ) ) ] ] data for hydrogen
(Absorption/Desorptio Not Available Literature Review o
storage applications
n Rates)

was found.
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No data on the
) - ] ] ] degradation of storage
Cycling Stability Not Available Literature Review ] )
capacity over multiple

cycles was found.

Experimental Protocols

The following are detailed, generalized protocols for the synthesis and characterization of
barium hydride for hydrogen storage research. These protocols are based on standard
methodologies for metal hydrides and should be adapted and optimized for specific

experimental setups.

Protocol for Synthesis of Barium Hydride

This protocol describes the direct hydrogenation of barium metal.
Materials and Equipment:

o High-purity barium metal (turnings or powder)

o High-purity hydrogen gas (UHP grade)

e High-pressure reactor (e.g., Sieverts' apparatus or a dedicated hydrogenation chamber)
made of a suitable material like stainless steel

e Vacuum pump

e Inert gas (e.g., Argon) for handling

e Glovebox for handling air-sensitive materials
o Temperature controller and furnace
Procedure:

+ Handling and Loading: Inside an argon-filled glovebox, carefully weigh a specific amount of
barium metal and place it into the reactor vessel. Barium is highly reactive and should not be
exposed to air or moisture.
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Assembly and Leak Check: Seal the reactor and connect it to a gas manifold system.
Evacuate the reactor and the manifold to a high vacuum (<10~> mbar) to remove any
residual air and moisture. Perform a leak test to ensure the system is hermetically sealed.

Activation: Heat the barium metal under vacuum to a moderate temperature (e.g., 200-
300°C) for several hours to clean the surface of any passivation layers.

Hydrogenation:

[e]

Cool the reactor to the desired reaction temperature (typically between 150-400°C).[5]

o Introduce high-purity hydrogen gas into the reactor to the desired pressure (e.g., 20-140
bar).

o Monitor the pressure drop in the system, which indicates the absorption of hydrogen by
the barium metal.

o Maintain the temperature and pressure for a sufficient duration (e.g., 5-24 hours) to ensure
complete conversion to BaHz.[5] The reaction is exothermic.

Cooling and Passivation: Once the reaction is complete (pressure stabilizes), cool the
reactor to room temperature under a hydrogen atmosphere.

Sample Retrieval: Vent the hydrogen gas and transfer the reactor back into the glovebox.
Carefully retrieve the barium hydride powder. The product is highly pyrophoric and must be
handled under an inert atmosphere.

Protocol for Pressure-Composition-lsotherm (PCI)
Analysis

This protocol outlines the procedure for measuring the hydrogen storage properties of BaH:
using a Sieverts' type apparatus.[6]

Equipment:

o Sieverts' apparatus (volumetric setup) with a calibrated gas reservoir, a sample chamber,
pressure transducers, and temperature control.
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» High-purity hydrogen gas.

e Vacuum pump.

o Glovebox.

Procedure:

o Sample Preparation: Load a precisely weighed amount of BaH2 powder into the sample
chamber inside a glovebox.

o System Setup: Connect the sample chamber to the Sieverts' apparatus. Evacuate the entire
system to high vacuum.

» Dehydrogenation (for absorption isotherm): Heat the sample under vacuum to a temperature
above its decomposition temperature (e.g., >675°C) to fully dehydrogenate the BaHz to Ba
metal. This step is crucial for measuring the absorption isotherm. For a desorption isotherm,
start with a fully hydrided sample.

o |sothermal Measurement:

o Set the sample chamber to the desired constant temperature for the isotherm
measurement (e.g., 500°C, 550°C, 600°C).

o Introduce a small, known amount of hydrogen gas from the calibrated reservoir into the
sample chamber.

o Allow the system to reach thermodynamic equilibrium (i.e., the pressure stabilizes). This
may take from minutes to hours depending on the kinetics.

o Record the final equilibrium pressure and temperature.

o Calculate the amount of hydrogen absorbed by the sample based on the pressure change
in the calibrated volumes.

o Repeat the process of adding small aliquots of hydrogen gas until the sample is saturated
(pressure increases linearly with added gas).
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o Data Analysis:

o Plot the equilibrium pressure versus the hydrogen concentration in the material (e.g., in
wt% or H/M ratio) to generate the PCI curve.

o Repeat the entire procedure at different temperatures to obtain a family of isotherms.

o From the plateau pressures at different temperatures, construct a Van't Hoff plot (In(P) vs.
1/T) to determine the enthalpy (AH) and entropy (AS) of dehydrogenation.[6]

Protocol for Cycling Stability Testing

This protocol describes a method for evaluating the long-term performance of BaHz over
multiple hydrogen absorption and desorption cycles.[2]

Equipment:

o Automated Sieverts' apparatus or a dedicated cycling rig.
e Mass flow controllers.

o Temperature and pressure cycling capabilities.
Procedure:

o Sample Preparation and Activation: Prepare and activate the BaH2 sample as described in
the PCI protocol.

e Set Cycling Parameters: Define the conditions for the absorption and desorption cycles:

o Absorption: Set the temperature and pressure (e.g., 500°C and a pressure above the
plateau pressure).

o Desorption: Set the temperature and pressure/vacuum level (e.g., 600°C and vacuum or
low back-pressure).

e Automated Cycling:
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o Start the automated cycling process. The system will alternate between the set absorption
and desorption conditions for a predefined number of cycles (e.g., 100, 500, or 1000
cycles).

 Interim Characterization: Periodically (e.g., every 10 or 50 cycles), pause the cycling to
measure a full PCI curve as described in Protocol 3.2. This will quantify the hydrogen
storage capacity at that point in the cycling experiment.

o Data Analysis:
o Plot the reversible hydrogen storage capacity as a function of the cycle number.

o Analyze the changes in the PCI curves (e.g., plateau pressure, slope, and hysteresis) over
the cycles.

o Optionally, characterize the material's structure and morphology (e.g., using XRD and
SEM) before and after cycling to understand the degradation mechanisms.

Mandatory Visualizations

The following diagrams illustrate the key processes and workflows described in these
application notes.
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Caption: Reversible hydrogenation and dehydrogenation of Barium.
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Experimental Workflow for BaH2 Synthesis and Characterization
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Caption: Workflow for BaHz synthesis and characterization.
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Safety and Handling

e Barium Hydride: BaHz: is a highly reactive and pyrophoric material. It reacts violently with
water and acids to produce flammable hydrogen gas and significant heat, which can lead to
spontaneous ignition.[2] It should only be handled in an inert atmosphere (e.g., in a
glovebox).

o Barium Metal: The precursor, barium metal, is also highly reactive with air and moisture.

o High-Pressure Hydrogen: All experiments involving high-pressure hydrogen must be
conducted with appropriate safety measures, including the use of certified reactors, pressure
relief valves, and adequate ventilation.

Conclusion

Barium hydride presents a theoretically interesting case for hydrogen storage, but a significant
lack of experimental data on its performance hinders a thorough evaluation. Its high theoretical
volumetric density is an advantage, but its low gravimetric capacity and the high temperatures
likely required for hydrogen release (due to its high enthalpy of formation) are considerable
drawbacks. The provided protocols offer a framework for researchers to systematically
investigate the properties of BaHz and fill the existing gaps in the scientific literature. Future
research should focus on obtaining reliable PCI data, understanding the kinetic limitations, and
evaluating the material's stability over extended cycling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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